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Compound of Interest

Compound Name: 2-Heptynal

Cat. No.: B160191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the available physicochemical data for 2-Heptynal,
with a focus on its boiling and melting points. Due to the limited availability of experimentally

determined values for 2-Heptynal in public literature, this document also furnishes

comprehensive, standard experimental protocols for the determination of these critical physical

properties.

Physicochemical Data for 2-Heptynal
A thorough review of scientific databases indicates that experimentally determined boiling and

melting points for 2-Heptynal are not readily available in the cited literature. The PubChem

entry for 2-Heptynal (CID 549253) lists computed properties but does not contain experimental

data for its boiling or melting point[1].

For reference, the properties of the structurally related compound, 2-heptanol, are well-

documented.

Table 1: Physicochemical Data for 2-Heptanol
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Property Value Source

Boiling Point 158-162 °C [2][3][4]

Melting Point -30.15 °C [3][5]

Density 0.817 g/mL at 25 °C [3]

Molecular Formula C₇H₁₆O [2][4][5]

Molecular Weight 116.20 g/mol [2]

Experimental Protocols for Property Determination
The following sections detail standardized laboratory procedures for the determination of

boiling and melting points, which can be applied to compounds such as 2-Heptynal.

Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining boiling and melting points.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6] A common and effective method for determining the boiling point of a small liquid

sample is the capillary method.[7]

Apparatus and Materials:
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Thiele tube or similar heating bath apparatus[8]

Thermometer

Small test tube

Capillary tube (sealed at one end)[8]

Liquid sample (e.g., 2-Heptynal)

Heating source (e.g., Bunsen burner or hot plate)

Stand and clamps

Procedure:

Sample Preparation: Place a small amount of the liquid sample into the test tube.

Capillary Insertion: Insert the capillary tube into the test tube with the open end submerged in

the liquid and the sealed end protruding above the liquid surface.[8]

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire,

ensuring the sample is level with the thermometer bulb.

Heating: Immerse the assembly in the heating bath (Thiele tube with mineral oil).[8]

Observation: Heat the apparatus gently. As the temperature rises, air trapped in the capillary

tube will be expelled, seen as a slow stream of bubbles.[7]

Boiling Point Identification: Continue heating until a rapid and continuous stream of bubbles

emerges from the capillary tube.[7]

Recording Temperature: Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling ceases and the liquid begins to

enter the capillary tube.[8] Record this temperature.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state.[9] It is a crucial indicator of a compound's purity, with pure substances typically exhibiting
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a sharp melting range.[10]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns) or Thiele tube setup[11]

Capillary tubes (sealed at one end)[12]

Solid sample (finely powdered)

Thermometer

Heating bath (if using Thiele tube)

Procedure:

Sample Preparation: Ensure the solid sample is dry and finely powdered.

Capillary Packing: Pack a small amount of the powdered sample into the open end of a

capillary tube, tapping gently to ensure the solid is compacted at the sealed end.[11][12]

Apparatus Setup:

Melting Point Apparatus: Place the packed capillary tube into the designated slot in the

apparatus.[11]

Thiele Tube: Attach the capillary tube to a thermometer and immerse it in the heating oil

within the Thiele tube.[10]

Heating: Begin heating the apparatus. For an unknown sample, a rapid initial heating can be

performed to determine an approximate melting range. Subsequently, a new sample should

be heated slowly (1-2 °C per minute) as the temperature approaches the approximate

melting point.

Observation and Recording: Observe the sample through the magnifying lens of the

apparatus. Record the temperature at which the first signs of melting are observed and the

temperature at which the entire sample has liquefied. This range is the melting point of the

substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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